Cas no 956324-40-6 (3-Pentylpiperidine hydrochloride)

• Product Name: 3-Pentylpiperidine hydrochloride
• CAS No: 956324-40-6
• MF: C₁₀H₂₂ClN
• MW: 191.74138212204
• MDL: MFCD28126326
• CID: 5045058
• PubChem ID: 69040059
• Update Time: 2025-05-21

3-Pentylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-pentylpiperidine hydrochloride
• 3-pentylpiperidine;hydrochloride
• 3-Pentylpiperidine hydrochloride

• MDL： MFCD28126326
• Inchi： 1S/C10H21N.ClH/c1-2-3-4-6-10-7-5-8-11-9-10;/h10-11H,2-9H2,1H3;1H
• InChI Key： IWOGOGUHNSXDJD-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC(C1)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 90.9
• Topological Polar Surface Area: 12

Additional information on 3-Pentylpiperidine hydrochloride

Comprehensive Overview of 3-Pentylpiperidine Hydrochloride (CAS No. 956324-40-6): Properties, Applications, and Research Insights

3-Pentylpiperidine hydrochloride (CAS No. 956324-40-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This piperidine derivative, characterized by a pentyl side chain at the third position, is often utilized as a key intermediate in the synthesis of bioactive molecules. Its hydrochloride salt form enhances solubility, making it particularly valuable in drug discovery and medicinal chemistry applications.

The compound’s molecular formula, C₁₀H₂₁N·HCl, and its high purity (typically ≥95%) ensure reproducibility in experimental settings. Researchers frequently explore its role in modulating central nervous system (CNS) targets, given the structural similarity of piperidine derivatives to neurotransmitters. Recent studies highlight its potential in designing ligands for G-protein-coupled receptors (GPCRs), a hot topic in neuropharmacology and precision medicine.

In the context of synthetic chemistry, 3-pentylpiperidine hydrochloride serves as a versatile building block. Its applications span from small-molecule libraries to peptide mimetics, aligning with the growing demand for diverse chemical space exploration in AI-driven drug design. Notably, its stability under physiological conditions makes it a candidate for prodrug development, a trending area in biopharmaceutical innovation.

From an industrial perspective, the compound’s scalable synthesis and cost-effective production have positioned it as a staple in contract research organizations (CROs). Its compatibility with high-throughput screening (HTS) platforms further underscores its utility in target identification and lead optimization workflows. These attributes resonate with the current focus on accelerated drug development cycles and personalized therapeutics.

Environmental and safety profiles of 3-pentylpiperidine hydrochloride are also rigorously evaluated. While not classified as hazardous, standard laboratory precautions (e.g., glove use, ventilation) are recommended. This aligns with the broader industry shift toward green chemistry principles and sustainable synthesis, addressing concerns raised in ESG (Environmental, Social, and Governance) frameworks.

Emerging trends in computational chemistry have further amplified interest in this compound. Molecular docking studies leverage its 3D conformational flexibility to predict interactions with enzymes like cytochrome P450, a critical factor in ADME/Tox profiling. Such applications are frequently searched in academic and industrial queries, reflecting the demand for in silico-to-in vitro translation tools.

In summary, 3-pentylpiperidine hydrochloride (CAS No. 956324-40-6) exemplifies the intersection of structural ingenuity and practical utility in modern chemistry. Its relevance to CNS drug development, GPCR research, and sustainable synthesis ensures its continued prominence in scientific literature and industrial pipelines alike.